N-(3,4-dimethoxyphenethyl)-4-((6-((2-((4-methylbenzyl)amino)-2-oxoethyl)thio)-8-oxo-[1,3]dioxolo[4,5-g]quinazolin-7(8H)-yl)methyl)benzamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-4-[[6-[2-[(4-methylphenyl)methylamino]-2-oxoethyl]sulfanyl-8-oxo-[1,3]dioxolo[4,5-g]quinazolin-7-yl]methyl]benzamide
• InChI: InChI=1S/C37H36N4O7S/c1-23-4-6-25(7-5-23)19-39-34(42)21-49-37-40-29-18-33-32(47-22-48-33)17-28(29)36(44)41(37)20-26-8-11-27(12-9-26)35(43)38-15-14-24-10-13-30(45-2)31(16-24)46-3/h4-13,16-18H,14-15,19-22H2,1-3H3,(H,38,43)(H,39,42)
• InChI Key: DOGHYMIBHVFCIS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CSC2=NC3=CC4=C(C=C3C(=O)N2CC5=CC=C(C=C5)C(=O)NCCC6=CC(=C(C=C6)OC)OC)OCO4
• Molecular Formula: C37H36N4O7S
• Molecular Weight: 680.8 g/mol

Description

N-(3,4-dimethoxyphenethyl)-4-((6-((2-((4-methylbenzyl)amino)-2-oxoethyl)thio)-8-oxo-[1,3]dioxolo[4,5-g]quinazolin-7(8H)-yl)methyl)benzamide is a useful research compound. Its molecular formula is C37H36N4O7S and its molecular weight is 680.78. The purity is usually 95%.
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Scientific Research Applications

Synthetic Approaches and Chemical Reactions

• Facile Synthesis of Oxazoloquinazolinones : One study discusses a method for synthesizing 2,3-dihydro-5H-oxazolo[2,3-b]quinazolin-5-one derivatives from anthranilamide, showing the versatility of quinazolinone frameworks in chemical synthesis and their potential as intermediates for further chemical modifications (Chern et al., 1988).

Chemical Modifications and Biological Activity

• Anticancer and FGFR1 Inhibitory Activity : Novel isoindolo[2,1-a][1,2,4]triazino[2,3-c]quinazolines were synthesized and showed significant antitumor and FGFR1 inhibitory activities, highlighting the potential of quinazolinone derivatives in cancer therapy (Voskoboynik et al., 2016).

Anticonvulsant Activity

• Novel 4‐Quinazolinone Derivatives : A series of N‐(4‐substitutedphenyl)-4‐(1‐methyl-4‐oxo-1,2‐dihydroquinazolin‐3(4H)‐yl)‐alkanamides were synthesized and evaluated for their anticonvulsant activity, showing promising results compared to reference drugs (Noureldin et al., 2017).

Antioxidant Studies

• Quinazolin Derivatives as Antioxidants : A study synthesized and characterized quinazolin derivatives, testing their potential as antioxidants against DPPH and Nitric oxide radical scavengers, revealing compounds with significant scavenging capacity (Al-azawi, 2016).